Cas no 2126160-30-1 (2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride)

• Product Name: 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride
• CAS No: 2126160-30-1
• MF: C₁₄H₂₃ClN₂O
• MW: 270.798222780228
• CID: 5255673
• Update Time: 2025-06-03

2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride
• 2-amino-N-[1-(4-methylphenyl)propyl]butanamide hydrochloride

• Inchi： 1S/C14H22N2O.ClH/c1-4-12(15)14(17)16-13(5-2)11-8-6-10(3)7-9-11;/h6-9,12-13H,4-5,15H2,1-3H3,(H,16,17);1H
• InChI Key： SQOLJZNWGPPDGS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC)N)NC(C1C=CC(C)=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride

Comprehensive Analysis of 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride (CAS No. 2126160-30-1)

In the realm of pharmaceutical and biochemical research, 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride (CAS No. 2126160-30-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to a class of amide derivatives with a hydrochloride salt modification, enhancing its solubility and stability for experimental use. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which are pivotal for drug discovery and development.

The synthetic pathway of 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride involves multi-step organic reactions, including amide bond formation and salt crystallization. Its chemical structure features a butanamide backbone substituted with an amino group and a 4-methylphenylpropyl moiety, contributing to its distinct pharmacokinetic properties. Recent studies highlight its relevance in neurological research, where analogs of this compound are explored for their receptor-binding affinity.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2126160-30-1 is rising, driven by advancements in precision medicine and targeted therapy. Manufacturers emphasize GMP-compliant synthesis to meet regulatory standards, ensuring consistency for preclinical trials. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's chemical integrity and stoichiometric purity.

Environmental and sustainability considerations are also shaping the discourse around 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride. Innovations in green chemistry aim to reduce waste during synthesis, aligning with global trends toward eco-friendly pharmaceuticals. Additionally, computational tools like molecular docking and QSAR modeling are accelerating the exploration of its structure-activity relationships, reducing reliance on empirical testing.

For researchers sourcing this compound, key questions often revolve around its storage conditions, solubility data, and compatibility with biological assays. Peer-reviewed studies confirm its stability under anhydrous conditions at controlled temperatures, though prolonged exposure to humidity may necessitate desiccant use. Its aqueous solubility is enhanced by the hydrochloride salt form, making it suitable for in vitro studies.

In summary, 2-Amino-N-[1-(4-methylphenyl)propyl]butanamide;hydrochloride represents a versatile research chemical with broad implications across biomedical sciences. Its CAS No. 2126160-30-1 serves as a critical identifier for procurement and literature searches, while ongoing investigations continue to uncover its potential in therapeutic innovation.